Cas no 5845-16-9 (2-Azabicyclo[2.2.2]octane-2-ethanol)
![2-Azabicyclo[2.2.2]octane-2-ethanol structure](https://ossimg.kuujia.com/scimg/6000/5845-16-9x500.png)
5845-16-9 structure
Product Name:2-Azabicyclo[2.2.2]octane-2-ethanol
CAS No:5845-16-9
MF:C9H17NO
MW:155.237382650375
CID:1114439
PubChem ID:12612322
Update Time:2025-04-20
2-Azabicyclo[2.2.2]octane-2-ethanol Chemical and Physical Properties
Names and Identifiers
-
- 2-Azabicyclo[2.2.2]octane-2-ethanol
- DTXSID501294320
- 5845-16-9
-
- Inchi： 1S/C9H17NO/c11-6-5-10-7-8-1-3-9(10)4-2-8/h8-9,11H,1-7H2
- InChI Key： RRLIAWZUIJSIES-UHFFFAOYSA-N
- SMILES： OCCN1CC2CCC1CC2
Computed Properties
- Exact Mass: 155.131014166g/mol
- Monoisotopic Mass: 155.131014166g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 2
- Complexity: 130
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.9
- Topological Polar Surface Area: 23.5Ų
2-Azabicyclo[2.2.2]octane-2-ethanol Related Literature
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Chung-Sung Yang,Mong-Shian Shih,Fang-Yi Chang New J. Chem., 2006,30, 729-735
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Yi Cao,Yujiao Xiahou,Lixiang Xing,Xiang Zhang,Hong Li,ChenShou Wu,Haibing Xia Nanoscale, 2020,12, 20456-20466
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Yiding Jiao,Liqun Kang,Jasper Berry-Gair,Kit McColl,Jianwei Li,Haobo Dong,Hao Jiang,Ryan Wang,Furio Corà,Dan J. L. Brett,Ivan P. Parkin J. Mater. Chem. A, 2020,8, 22075-22082
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Tengfei Yu,Yuehan Wu,Wei Li,Bin Li RSC Adv., 2014,4, 34134-34143
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Xiaoming Liu,Zachary D. Hood,Wangda Li,Donovan N. Leonard,Arumugam Manthiram,Miaofang Chi J. Mater. Chem. A, 2021,9, 2111-2119
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